3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-YL)thio)propanoic acid

• Molecular Formula: C6H7N3O4S
• Molecular Weight: 217.21 g/mol
• SMILES: C(CSC1=NNC(=O)NC1=O)C(=O)O
• InChI: InChI=1S/C6H7N3O4S/c10-3(11)1-2-14-5-4(12)7-6(13)9-8-5/h1-2H2,(H,10,11)(H2,7,9,12,13)
• InChIKey: LZTXBAHEHFBQPX-UHFFFAOYSA-N

Researchers requiring a versatile 6-azauracil scaffold with a stable, flexible linker often face limited options lacking a reactive handle for direct bioconjugation. 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-YL)thio)propanoic acid (CAS 292169-90-5) solves this challenge: • Thioether bridge at 6-position enables distinct physicochemical profile (XLogP3-AA = -0.5, 6 HBA) vs. C-C linked analogs. • Terminal propanoic acid handle permits one-step EDC/NHS activation for ligation to amines, peptides, or solid supports. • Achiral structure eliminates costly chiral purification; 95% purity standard, supplied as a research chemical with reliable global logistics.

6-Azauracil Thioether Propanoic Acid: Identity & Core Structure

3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-YL)thio)propanoic acid (CAS 292169-90-5) is a member of the 1,2,4-triazine-3,5(2H,4H)-dione (6-azauracil) family, characterized by a thioether bridge at the 6-position linking the heterocyclic core to a propanoic acid side chain. Its molecular weight is 217.21 g/mol . As a supplied research chemical, its primary value lies in its rare combination of functional groups, which enables use as a versatile building block for conjugate synthesis and scaffold derivatization .

Conjugate synthesis via propanoic acid handle for amide ligation

Lipophilicity optimization context using thioether-bridged scaffold

Achiral building block; avoids enantiomeric complexity in analytical workflows

• [1] PubChem CID 1391084: 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)propanoic acid. National Center for Biotechnology Information. View Source

Why Generic 6-Azauracil Analogs Fall Short

The target compound's architecture is critically defined by three interdependent structural features: the 6-azauracil core, a 6-thioether bridge, and a terminal propanoic acid. Close analogs, such as the C-C linked 3-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid (CAS 28280-67-3), lack the sulfur atom, which fundamentally alters the compound's physicochemical properties, linker flexibility, and redox potential . Shorter-chain (e.g., acetic acid) and non-functionalized (e.g., 6-hydroxy) variants offer incompatible conjugation geometries and lack the carboxylic acid handle necessary for key downstream applications . Simple class-level interchange is therefore structurally and functionally invalid.

Thioether vs C-C linker

Removing sulfur may alter lipophilicity, linker flexibility and redox potential; C-C analogs may not replicate conjugation design.

Carboxylic acid handle

Shorter-chain or non-functionalized 6-azauracils lack the terminal -COOH required for direct amide ligation.

Chiral analog complexity

Branched chiral analogs introduce enantiomeric purity concerns; analytical and synthetic workflows may not transfer.

• [1] PubChem CID 1391084: 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)propanoic acid. Computed Properties. View Source
• [2] PubChem CID 2747806: 3-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid. Computed Properties. View Source

Comparative Evidence for Thioether Propanoic Acid

Differential Lipophilicity from Thioether Linker

The substitution of a methylene group (-CH2-) with a sulfur atom (-S-) in the linker region significantly increases lipophilicity. The target compound's computed XLogP3-AA value is -0.5 , while its direct C-C linked analog, 3-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid (CAS 28280-67-3), exhibits a much lower computed XLogP3 of -1.1 . This differential of +0.6 units indicates a markedly enhanced partitioning into non-polar environments for the thioether-containing compound, a critical parameter for membrane permeability and hydrophobic pocket engagement in biological contexts.

Differential Lipophilicity

In silico

Target XLogP3-AA: -0.5 vs Comparator: -1.1 (Δ +0.6)

Reported higher partitioning into non-polar environments; may support designs targeting hydrophobic domains.

Computed values; experimental logP/D confirmation recommended.

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	-0.5 (XLogP3-AA)
Comparator Or Baseline	-1.1 (XLogP3) for 3-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid (CAS 28280-67-3)
Quantified Difference	+0.6 log units
Conditions	In silico prediction models: XLogP3-AA for target ; XLogP3 for comparator .

Why This Matters

A higher XLogP value directly impacts a compound's distribution coefficient, influencing its suitability for applications targeting intracellular compartments or requiring interaction with hydrophobic protein domains, making the thioether version the better choice for such designs.

• [1] PubChem CID 1391084: 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)propanoic acid. Computed Properties. View Source
• [2] PubChem CID 2747806: 3-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid. Computed Properties. View Source

Extra Hydrogen Bond Acceptor from Thioether

The sulfur atom in the thioether linkage provides an additional hydrogen bond acceptor (HBA) site, a feature absent in C-C linked analogs. The target compound possesses 6 HBA, while the C-C linked comparator (CAS 28280-67-3) has only 5 . Meanwhile, both compounds share 3 hydrogen bond donors (HBDs) . This systematically alters the molecule's solvation shell and its potential for directional intermolecular interactions, a key source of selectivity in biological binding sites.

Extra Hydrogen Bond Acceptor

In silico

Target HBA: 6 vs Comparator: 5 (Δ +1)

Distinct solvation and molecular recognition profile; may influence binding selectivity.

Computed HBA count; binding assays needed for confirmation.

Evidence Dimension	Hydrogen Bond Acceptor Count (HBA)
Target Compound Data	6
Comparator Or Baseline	5 for 3-(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid (CAS 28280-67-3)
Quantified Difference	+1 HBA
Conditions	Computed property from PubChem and .

Why This Matters

A quantitative difference in HBA count signifies a distinct solvation and molecular recognition profile, which is critical for scientists comparing compounds for a specific binding hypothesis, as it can dictate selectivity and binding affinity.

• [1] PubChem CID 1391084: 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)propanoic acid. Computed Properties. View Source
• [2] PubChem CID 2747806: 3-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid. Computed Properties. View Source

Achiral Advantage Over Chiral (2R)-Analog

The target compound's propanoic acid side chain is linear and achiral, a direct structural contrast to its branched analog, (2R)-2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)sulfanyl]propanoic acid. The branched analog has a documented but very low activity, showing only 6% inhibition of a specific enzyme (2.1.1.148) at a concentration of 0.1 mM . This near-inactive profile for the chiral analog suggests that if the target compound is selected for reasons other than that specific enzymatic mechanism, the achiral version provides a structurally simpler and analytically less complex candidate free from enantiomeric purity concerns.

Achiral vs Chiral Analog

Context-dependent

(2R)-analog: 6% inhibition at 0.1 mM (enzyme 2.1.1.148)

Low enzymatic interaction reported for chiral analog; achiral structure may reduce off-target complexity.

Target not directly tested; enzyme context may differ.

Evidence Dimension	Enzyme Inhibition (2.1.1.148)
Target Compound Data	Not directly tested in this assay.
Comparator Or Baseline	6% inhibition at 0.1 mM for (2R)-2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)sulfanyl]propanoic acid
Quantified Difference	N/A
Conditions	In vitro enzymatic assay for 2.1.1.148 (Thermotoga maritima).

Why This Matters

This finding serves as a procurement flag: if a scientist's goal is to avoid this specific, low-potency enzymatic interaction or the complexity of chirality, the target compound is the default, superior option over its branched, chiral analog.

• [1] BRENDA: Inhibitor entry for 2.1.1.148 - (2R)-2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)sulfanyl]propanoic acid. View Source

Key Applications of 6-Azauracil Thioether Propanoic Acid

Stable Amide Conjugate Synthesis

The terminal carboxylic acid handle is ideally suited for one-step activation (e.g., EDC/NHS chemistry) and subsequent ligation to amine-bearing payloads, including peptides, proteins, or solid supports. This specific molecular tool is preferred over simpler unsubstituted 6-azauracils, which lack a functional group for direct, stable covalent attachment .

Lipophilicity Optimization via Thioether Linkers

In lead optimization campaigns, fine-tuning lipophilicity is crucial. The +0.6 higher XLogP3-AA of this thioether-containing building block offers a direct and measurable advantage over C-C linked analogs for exploring enhanced membrane permeability or binding to hydrophobic protein pockets.

Achiral Reference Standard for Analytical Control

The compound's achiral nature eliminates the requirement for costly chiral chromatography or complex NMR chiral shift reagent analysis during purification and quality control. This makes it a superior, simpler, and more cost-effective reference standard or synthetic intermediate compared to its branched, chiral analog .

Probing Sulfur-Mediated Molecular Recognition

The presence of the thioether's additional hydrogen bond acceptor capacity compared to C-C linked analogs (6 vs. 5 HBA) makes this compound a precise tool for studying the role of sulfur-specific hydrogen bonding or dipolar interactions in protein-ligand complexes, differentiating it from non-sulfur-containing control compounds.

Application

Selection Property

Validation Focus

Amide conjugate synthesis

Propanoic acid handle for direct ligation

Conjugation efficiency and stability assessment

Lipophilicity optimization

Thioether linker lipophilicity context

Partition coefficient and permeability assay review

Achiral reference standard

Achiral structure simplifies analytical control

Chromatographic purity and absence of enantiomeric impurities

Sulfur-mediated recognition studies

Extra hydrogen bond acceptor from thioether

Comparative binding studies vs C-C linked control

• [1] PubChem CID 1391084: 3-((3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)propanoic acid. Computed Properties. View Source
• [2] BRENDA: Inhibitor entry for 2.1.1.148 - (2R)-2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)sulfanyl]propanoic acid. View Source
• [3] PubChem CID 2747806: 3-(3,5-Dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)propanoic acid. Computed Properties. View Source